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Compound of Interest

Compound Name: Bornyl isovalerate

CAS No.: 76-50-6

Cat. No.: B1211727

Get Quote

Topic: Bornyl Isovalerate (CAS: 76-50-6 / 10371-41-2) Document ID: TS-BIO-055 Analyst:

Senior Application Scientist Last Updated: February 12, 2026

Executive Summary & Chemical Profile
Bornyl isovalerate (

) is a monoterpene ester derived from the condensation of borneol and isovaleric acid. It is a
primary constituent of Valeriana officinalis essential oil and is widely used in pharmacology for
its sedative properties.

Critical Physicochemical Insight: As a lipophilic ester, Bornyl isovalerate exhibits negligible

interaction with water molecules. Its solubility is driven by London dispersion forces and dipole-

dipole interactions, making it highly compatible with non-polar and polar aprotic solvents, but

incompatible with protic polar solvents (like water) without a co-solvent.
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Property Specification

Molecular Weight 238.37 g/mol

Physical State Colorless to pale yellow liquid

LogP (Octanol/Water) ~4.8 (Predicted) – Highly Lipophilic

Key Sensitivity
Susceptible to hydrolysis in acidic/basic

aqueous media

Solvent Compatibility Matrix
User Question:Which solvent should I use for stock solution preparation versus biological

assays?

Technical Response: For analytical standards (GC/MS), non-polar solvents are superior. For

biological assays, you must use a water-miscible organic solvent (DMSO or Ethanol) to create

a concentrated stock, which is then diluted.

Solubility Data Table

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Rating
Application
Context

Technical Note

Ethanol (Absolute)
Excellent (>50

mg/mL)

Stock solutions,

Topical formulations

Preferred for low-

toxicity applications.

Avoid >10% water

content in stock.

DMSO (Dimethyl

Sulfoxide)
Good (>20 mg/mL)

Cell culture, High-

throughput screening

Hygroscopic. Keep

anhydrous to prevent

ester hydrolysis over

long storage.

Diethyl Ether / Hexane Excellent
Extraction, GC-

FID/MS analysis

Ideal for partitioning

Bornyl isovalerate

from aqueous plant

extracts.

Chloroform / DCM Excellent
NMR analysis,

Synthetic workup

High volatility aids in

concentrating the

sample.

Water / PBS
Insoluble (<0.1

mg/mL)

DO NOT USE as

primary solvent

Will cause phase

separation or

emulsion. Requires

surfactant (Tween-80)

or cyclodextrins.

Troubleshooting Guide: Common Solubilization
Issues
Issue A: "My sample turned cloudy upon dilution into
the assay buffer."
Diagnosis:The Solvent Shift "Crash-Out" You have exceeded the maximum solubility limit of the

compound in the aqueous environment. When the hydrophobic Bornyl isovalerate molecules

encounter water, they aggregate to minimize surface area, causing turbidity (precipitation).
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The Protocol: Step-Wise Dilution with Intermediate Do not pipette directly from 100% DMSO

stock to 100% Water.

Prepare Stock: Dissolve Bornyl isovalerate in 100% DMSO to 50 mM.

Create Working Solution: Dilute the stock 1:10 into Ethanol or PEG-400 (Polyethylene glycol)

first.

Final Dilution: Slowly add the Working Solution to the vortexing aqueous buffer.

Target Final Concentration: < 100 µM.

Target Organic Solvent Content: < 0.5% (to avoid cytotoxicity).

Issue B: "The compound smells like 'sweaty socks' or
cheese after storage."
Diagnosis:Ester Hydrolysis Bornyl isovalerate has hydrolyzed, releasing Isovaleric acid

(which has a distinct cheesy/sweaty odor) and Borneol. This occurs if the solvent contains

moisture and is stored at non-neutral pH.

Prevention Strategy:

Store in Anhydrous Solvents: Use molecular sieves in your DMSO or Ethanol bottles.

Temperature: Store stock solutions at -20°C.

Avoid Acid/Base: Do not store in unbuffered acidic solvents.

Visualized Workflows
Logic Flow: Solubilization Decision Tree
Use this logic gate to determine the correct solvent system for your specific experimental end-

point.
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Start: Select Application

Is this for Biological Assay
(Cells/Enzymes)?

Is this for Analytical Chemistry
(GC/NMR)?

No

Use DMSO or Ethanol
(Anhydrous)

Yes

Use Hexane, DCM,
or Chloroform

Yes

Step-down Dilution:
1. Stock (100% Solvent)

2. 1:10 Intermediate
3. Aqueous Buffer

CRITICAL: Keep Final
Organic % < 0.5%

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent. Note the critical

dilution step for biological assays to prevent precipitation.

Experimental Protocol: Liquid-Liquid Extraction
(LLE)
Scenario: Isolating Bornyl isovalerate from an aqueous reaction mixture or plant hydrosol.

Principle: Bornyl isovalerate has a high partition coefficient (LogP ~4.8). It will aggressively

partition into the non-polar organic phase, leaving polar impurities in the aqueous phase.
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Reagents:

Diethyl Ether or n-Hexane (Extraction Solvent)

Saturated NaCl solution (Brine)

Anhydrous Magnesium Sulfate (

)

Step-by-Step Methodology:

Phase Mixing: Transfer the aqueous sample containing Bornyl isovalerate into a separatory

funnel. Add an equal volume of Diethyl Ether.

Equilibration: Shake vigorously for 2 minutes. Vent frequently to release pressure. Why? This

maximizes the surface area between phases, allowing the ester to migrate to the organic

layer.

Separation: Allow layers to settle. The Bornyl isovalerate is now in the Top Layer (Ether

density < Water density).

The "Salting Out" (Optional but Recommended): If an emulsion forms, add saturated Brine.

This increases the ionic strength of the water, forcing organics out of the aqueous phase.

Drying: Collect the organic layer. Add anhydrous

until the powder flows freely (clumping indicates water is still being absorbed).

Concentration: Filter off the solid

and evaporate the solvent under reduced pressure (Rotary Evaporator) at < 40°C to prevent
thermal degradation.

Extraction Logic Diagram
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Add Non-Polar Solvent
(Ether/Hexane)
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Aqueous Phase
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Figure 2: Liquid-Liquid Extraction workflow. The target compound preferentially migrates to the

organic phase due to its lipophilic nature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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